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Compound of Interest

Compound Name:
Dimethyl 3,4-dihydroxythiophene-

2,5-dicarboxylate

Cat. No.: B186528 Get Quote

An In-depth Technical Guide to Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate

This technical guide provides essential information on the molecular properties of Dimethyl
3,4-dihydroxythiophene-2,5-dicarboxylate, targeting researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Core Molecular Data
Key quantitative data for Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate are

summarized in the table below for easy reference and comparison.

Property Value Source

Molecular Formula C₈H₈O₆S [1][2]

Molecular Weight 232.21 g/mol [1][2]

CAS Number 58416-04-9 [1][2]

Synthesis and Experimental Protocols
Dimethyl 3,4-dihydroxythiophene-2,5-dicarboxylate is a valuable reactant in organic

synthesis. It is notably used in Curtius-like rearrangement reactions for the synthesis of 2,5-

diamide-substituted five-membered heterocycles, including thiophenes, pyrroles, and furans.[1]
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A general experimental workflow for the synthesis of related dialkyl 3,4-dihydroxythiophene-

2,5-dicarboxylates involves the condensation of a dialkyl thioglycolate with a dialkyl oxalate in

the presence of a base, such as sodium methoxide in methanol.[3] The resulting dimetal salt

can then be alkylated to produce various derivatives.[3]

The following diagram illustrates a generalized synthetic pathway for 3,4-dialkoxythiophene

derivatives, starting from a related diethyl ester. This process typically involves condensation,

alkylation, hydrolysis, and decarboxylation.
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Generalized Synthesis of 3,4-dialkoxythiophenes
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Caption: Generalized synthetic workflow for 3,4-dialkoxythiophenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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